BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Isononanoic
Acid: Chemical Structure and Isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isononanoic acid

Cat. No.: B154338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isononanoic acid, focusing on its
complex isomeric nature, chemical structure, physicochemical properties, and the experimental
protocols for its synthesis and analysis. Isononanoic acid is a branched-chain C9 carboxylic
acid that, due to its unigue structure, offers distinct properties compared to its linear
counterpart, nonanoic acid. It is a crucial intermediate in the synthesis of a wide range of
chemical products, including synthetic lubricants, plasticizers, paint driers, and cosmetics.[1][2]

[3]

Chemical Structure and Isomerism

Isononanoic acid is not a single compound but rather a mixture of isomers of COH1802.[1][4]
[5] The term typically refers to a technical-grade product where the specific composition can
vary depending on the manufacturing process.[4][5] The most predominant isomer, often
constituting about 90% or more of the mixture, is 3,5,5-trimethylhexanoic acid.[1][2][4][5]

Other significant isomers that can be present include 7-methyloctanoic acid and 2,2,4,4-
tetramethylpentanoic acid.[4][5] The branched nature of these isomers imparts key properties
such as a lower freezing point, enhanced solubility in organic solvents, and improved oxidative
stability compared to linear fatty acids.[1][6]
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Isononanoic Acid Isomeric Relationship
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Fig. 1: Relationship between Isononanoic Acid and its common isomers.

The chemical structure of the primary isomer, 3,5,5-trimethylhexanoic acid, is characterized by
a six-carbon hexanoic acid backbone with methyl groups attached at the 3rd and 5th carbon
positions, with the 5th carbon being a quaternary center.[7][8]
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Structure of 3,5,5-Trimethylhexanoic Acid
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Fig. 2: Chemical structure of 3,5,5-trimethylhexanoic acid.

Physicochemical Properties

The quantitative physicochemical properties of isononanoic acid are summarized in the table
below. These values primarily reflect the commercial mixture, which is rich in 3,5,5-

trimethylhexanoic acid.
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Property Value Reference

Molecular Formula C9H1802 [11[4119111.0]

Molecular Weight 158.24 g/mol [81[9][10]

Appearance Clear, colorless liquid (11041071

Odor Faint, mild (11141071

Melting Point <-65°Cto-70°C [4]

Boiling Point ~253.4 °C at 760 mmHg [5]

Density (20°C) ~0.9013 - 0.919 g/cm3 [5][11]

Flash Point ~129.7 - 131 °C [5][11]

Water Solubility Sparingly soluble [11141071

Solubility in Organics Miscible with usual organic (4][9]
solvents (e.g., ethanol, ether)

Refractive Index (20°C) ~1.4241 [11]

CAS Number

26896-18-4 (for 7-

methyloctanoic acid)

[4]

3302-10-1 (for 3,5,5-

trimethylhexanoic acid)

[4110]

Experimental Protocols
Industrial Synthesis

The commercial production of isononanoic acid is a multi-step process that typically starts

from 2-ethylhexanol.[12][13][14] This method allows for large-scale, cost-effective

manufacturing.[1]

Detailed Methodology:

» Dehydration of 2-Ethylhexanol: 2-ethylhexanol is dehydrated in the presence of a catalyst to

produce a mixture of octene isomers.[12][14][15]
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» Hydroformylation (Oxo Process): The resulting octene mixture is then reacted with carbon
monoxide (CO) and hydrogen (Hz) in the presence of a transition metal catalyst (typically
from group VIII, like cobalt or rhodium).[1][12][14] This step, known as hydroformylation or
the oxo process, yields isononanal (a C9 aldehyde).

o Oxidation: The isononanal is subsequently oxidized to isononanoic acid.[1][4][12] This
oxidation is often carried out using air or oxygen, sometimes with a catalyst to improve
efficiency and selectivity.[12][15]
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Industrial Synthesis of Isononanoic Acid
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General Analytical Workflow for Isononanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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